Cas no 1015242-02-0 (1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane)

1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane is a boronic ester derivative featuring a diazepane and pyridine scaffold. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the 1,3,2-dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. Its diazepane moiety may contribute to improved pharmacokinetic properties in medicinal chemistry applications. The compound is particularly valuable in pharmaceutical research for constructing nitrogen-containing heterocycles, a common motif in drug discovery. Care should be taken to store it under inert conditions due to the boronic ester's sensitivity to moisture.

1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane structure

1015242-02-0 structure

Product Name:1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane

CAS No:1015242-02-0

MF:C₁₇H₂₈BN₃O₂

MW:317.234124183655

MDL:MFCD13191364

CID:2196460

Update Time:2025-10-20

1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1H-1,4-diazepine, hexahydro-1-methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
- 1-methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)-1,4-diazepane
- 6-(4-Methyl-1,4-diazepan-1-yl)pyridine-3-boronic acid pinacol ester
- 1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane
- MDL： MFCD13191364
- Inchi： 1S/C17H28BN3O2/c1-16(2)17(3,4)23-18(22-16)14-7-8-15(19-13-14)21-10-6-9-20(5)11-12-21/h7-8,13H,6,9-12H2,1-5H3
- InChI Key： ZNFYRODGOMBSIZ-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C(C=C2)N2CCN(C)CCC2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 403
Topological Polar Surface Area: 37.8

1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM550347-100mg	6-(4-Methyl-1,4-diazepan-1-yl)pyridine-3-boronic acid pinacol ester	1015242-02-0	CM550347	100mg	$490	2022-06-14
Chemenu	CM550347-1g	6-(4-Methyl-1,4-diazepan-1-yl)pyridine-3-boronic acid pinacol ester	1015242-02-0	CM550347	1g	$980	2022-06-14
Chemenu	CM550347-5g	6-(4-Methyl-1,4-diazepan-1-yl)pyridine-3-boronic acid pinacol ester	1015242-02-0	CM550347	5g	$3430	2022-06-14